5-Acetamido-2-nitrophenyl acetate

• CAS No.: 89102-03-4
• Molecular Formula: C10H10N2O5
• Molecular Weight: 238.20 g/mol
• IUPAC Name: (5-acetamido-2-nitrophenyl) acetate
• InChI: InChI=1S/C10H10N2O5/c1-6(13)11-8-3-4-9(12(15)16)10(5-8)17-7(2)14/h3-5H,1-2H3,(H,11,13)
• InChI Key: PWNFNWLDJMZSIG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=C(C=C1)[N+](=O)[O-])OC(=O)C

Description

5-Acetamido-2-nitrophenyl acetate is an aromatic compound featuring an acetamido group (-NHCOCH₃), a nitro group (-NO₂), and an acetate ester (-OAc) on a benzene ring. The electron-withdrawing nitro group and hydrolyzable acetate ester are critical functional groups that influence its reactivity and stability.

Comparison with Similar Compounds

Substituent Effects: Methyl vs. Nitro Groups

Compound : 5-Acetamido-2-methylphenyl acetate (NIST Database)

• Key Differences: The methyl group (-CH₃) at the 2-position replaces the nitro group (-NO₂) in the target compound.
• Impact on Properties :
  • Lipophilicity : The methyl group increases lipophilicity compared to the polar nitro group, enhancing solubility in organic solvents.
  • Reactivity : The electron-donating methyl group directs electrophilic substitution to the para position, whereas the nitro group (electron-withdrawing) directs meta substitution.
  • Stability : Methyl-substituted derivatives are generally more stable under acidic/basic conditions due to the absence of reactive nitro groups.

Functional Group Variation: Boronic Acid vs. Acetate Ester

Compound : (5-Acetamido-2-nitrophenyl)boronic acid

• Key Differences : The boronic acid (-B(OH)₂) replaces the acetate ester (-OAc).
• Impact on Applications :
  • Synthetic Utility : Boronic acids are pivotal in Suzuki-Miyaura cross-coupling reactions, enabling carbon-carbon bond formation. The acetate ester lacks this reactivity but may act as a protecting group.
  • Molecular Weight : Calculated molecular weight for the boronic acid derivative is ~223.81 g/mol (C₈H₉BN₂O₅), whereas the target compound’s molecular weight (estimated as C₁₀H₁₀N₂O₆) would be ~254.20 g/mol.

Structural Complexity: Azo-Linked Derivatives

Compounds : Acetamide derivatives with azo groups (-N=N-)

• Key Differences: These derivatives incorporate azo chromophores and halides (e.g., bromo, cyano) instead of acetate esters.
• Impact on Applications: Dye Industry: Azo groups confer intense coloration, making these compounds suitable for dyes. The target compound lacks azo linkages and is unlikely to serve this purpose. Pharmaceutical Potential: The nitro group in both compounds could be reduced to an amine (-NH₂), a common step in synthesizing bioactive molecules.

Data Table: Comparative Overview of Key Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Applications/Reactivity	References
5-Acetamido-2-nitrophenyl acetate	C₁₀H₁₀N₂O₆ (estimated)	~254.20	Acetamido, nitro, acetate ester	Synthetic intermediate, prodrug	-
5-Acetamido-2-methylphenyl acetate	Not explicitly listed	-	Acetamido, methyl, acetate ester	Lipophilic intermediates
(5-Acetamido-2-nitrophenyl)boronic acid	C₈H₉BN₂O₅	~223.81	Acetamido, nitro, boronic acid	Suzuki coupling, organic synthesis
Acetamide azo derivatives	Variable (e.g., C₁₈H₁₈BrN₅O₄)	Variable	Azo, bromo, cyano, nitro	Dyes, pharmaceuticals

Research Findings and Implications

Substituent-Driven Reactivity : The nitro group in 5-Acetamido-2-nitrophenyl acetate enhances electrophilicity, making it susceptible to nucleophilic attack or reduction to an amine, a pathway less accessible in methyl-substituted analogs .

Hydrolysis Sensitivity: The acetate ester may hydrolyze under acidic/basic conditions to yield acetic acid and a phenolic derivative, a property exploitable in prodrug design.

Divergent Applications : Unlike azo-linked dyes or boronic acid-based coupling agents , the target compound’s utility lies in its dual functional groups (nitro and acetate), enabling multi-step synthetic modifications.